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Compound of Interest

Formaldehyde 2,4-
Compound Name:
Dinitrophenylhydrazone

Cat. No.: B143268

Core Physicochemical Properties of FDNPH

FDNPH is a crystalline solid, typically appearing as light yellow to orange crystals.[6] Its
formation from formaldehyde and DNPH converts the volatile and UV-inactive aldehyde into a
compound that is easily handled and quantified using High-Performance Liquid
Chromatography (HPLC) with UV detection.[3][7]

The chemical structure of FDNPH, with its aromatic ring, two nitro groups, and a hydrazone
linkage, dictates its solubility and stability.
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Excess DNPH
(Reagent)
+ DNPH + FDNPH
FDNPH -70°C Substance 1 -70°C Substance 2
(C7HeN4O4) (C13H12NsOs) (C20H16N12012)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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